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Compound of Interest

Compound Name: L82

Cat. No.: B10855116 Get Quote

For researchers, scientists, and drug development professionals working with L82, a selective

DNA Ligase 1 inhibitor, ensuring safe handling and proper disposal is paramount. This guide

provides immediate, essential safety protocols, operational procedures, and disposal plans to

minimize risk and ensure laboratory safety.

Personal Protective Equipment (PPE)
When handling L82, particularly in its powdered form, a comprehensive approach to personal

protective equipment is crucial to prevent skin, eye, and respiratory exposure. The following

table summarizes the required PPE.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be chemical splash-proof

and provide a complete seal

around the eyes.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are regularly inspected for

tears or degradation.

Body Protection Laboratory Coat

A full-length, long-sleeved lab

coat is required to protect skin

and clothing.

Respiratory Protection Fume Hood or Respirator

All handling of powdered L82

should be conducted in a

certified chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator

with an appropriate particulate

filter is mandatory.

Hazard and Safety Data
Adherence to established safety parameters is critical. The following table outlines key hazard

information for L82.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b10855116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statement

Acute Toxicity,

Oral
невроятно Warning

H302: Harmful if

swallowed.

P264: Wash

hands thoroughly

after handling.

P270: Do not

eat, drink or

smoke when

using this

product.

P301+P312: IF

SWALLOWED:

Call a POISON

CENTER or

doctor/physician

if you feel unwell.

P330: Rinse

mouth. P501:

Dispose of

contents/contain

er to an

approved waste

disposal plant.

Skin

Corrosion/Irritatio

n

невроятно Warning H315: Causes

skin irritation.

P264: Wash

hands thoroughly

after handling.

P280: Wear

protective

gloves.

P302+P352: IF

ON SKIN: Wash

with plenty of

soap and water.

P332+P313: If

skin irritation

occurs: Get
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medical

advice/attention.

P362: Take off

contaminated

clothing and

wash before

reuse.

Serious Eye

Damage/Irritation
невроятно Warning

H319: Causes

serious eye

irritation.

P264: Wash

hands thoroughly

after handling.

P280: Wear eye

protection/face

protection.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

P337+P313: If

eye irritation

persists: Get

medical

advice/attention.

Specific target

organ toxicity —

single exposure

(Respiratory tract

irritation)

невроятно Warning H335: May

cause respiratory

irritation.

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.

P271: Use only

outdoors or in a

well-ventilated

area.

P304+P340: IF

INHALED:
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Remove victim to

fresh air and

keep at rest in a

position

comfortable for

breathing. P312:

Call a POISON

CENTER or

doctor/physician

if you feel unwell.

P403+P233:

Store in a well-

ventilated place.

Keep container

tightly closed.

P405: Store

locked up.

Experimental Protocol: Weighing and Solubilizing
L82 Powder
This protocol outlines the step-by-step procedure for safely weighing and dissolving powdered

L82.

Materials:

L82 powder

Dimethyl sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper or boat

Vortex mixer
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Appropriate volumetric flask and pipette

Personal Protective Equipment (as specified above)

Procedure:

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Don all required personal protective equipment: safety goggles, lab coat, and chemical-

resistant gloves.

Decontaminate the work surface within the fume hood.

Weighing:

Place a piece of weighing paper or a weighing boat on the analytical balance and tare.

Carefully transfer the desired amount of L82 powder onto the weighing paper using a

clean spatula.

Record the exact weight.

Solubilization:

Carefully transfer the weighed L82 powder into the appropriate volumetric flask.

Using a pipette, add the calculated volume of DMSO to the flask.

Securely cap the flask and mix using a vortex mixer until the powder is completely

dissolved.

Cleanup and Disposal:

Dispose of the weighing paper and any contaminated materials in a designated hazardous

waste container.
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Wipe down the spatula and the work surface in the fume hood with an appropriate

decontaminating solution.

Remove PPE following the correct doffing procedure to avoid contamination.

Operational and Disposal Plans
A clear plan for the operational lifecycle of L82, from receipt to disposal, is essential for

laboratory safety and compliance.
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L82 Handling and Disposal Workflow

Receiving and Storage

Handling and Use

Waste Disposal

Receive L82

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Weigh and Solubilize in Fume Hood

Perform Experiment

Collect Solid and Liquid Waste Separately

Label Hazardous Waste Containers

Dispose According to Institutional and Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of L82.
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This comprehensive guide is intended to supplement, not replace, institutional safety protocols

and the full Safety Data Sheet (SDS). Always consult your institution's specific guidelines and

the complete SDS for L82 before commencing any work.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
L82]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855116#personal-protective-equipment-for-
handling-l82]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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